4-Morpholin-4-yl-1,2,5-thiadiazol-3-yl chloroacetate
Overview
Description
4-Morpholin-4-yl-1,2,5-thiadiazol-3-yl chloroacetate is a useful research compound. Its molecular formula is C8H10ClN3O3S and its molecular weight is 263.7 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Properties
- A study by Mali, Sawant, Chaudhari, and Mandewale (2019) synthesized a derivative of 4-Morpholin-4-yl-1,2,5-thiadiazol-3-yl chloroacetate and tested its in vitro antibacterial inhibition, finding moderate inhibition against Mycobacteria tuberculosis. This study implies potential applications in medicinal fields, particularly in combating bacterial infections (Mali, Sawant, Chaudhari, & Mandewale, 2019).
Synthesis and Bioactivity
- Shiradkar and Kale (2006) conducted research on the synthesis of certain derivatives, including this compound, and their antimicrobial properties. The study highlighted the potential of these compounds in combating bacterial and fungal infections (Shiradkar & Kale, 2006).
Enzymatic Resolution
- A research by Kamal, Krishnaji, and Khan (2008) focused on the lipase-catalyzed resolution of a compound related to this compound, suggesting its utility in preparing enantiomerically enriched compounds (Kamal, Krishnaji, & Khan, 2008).
Antimicrobial and Antiurease Activities
- Bektaş, Ceylan, Demirbas, Alpay‐Karaoglu, and Sökmen (2012) explored the antimicrobial and antiurease activities of new morpholine derivatives, including compounds related to this compound. These findings point towards potential applications in pharmaceutical fields (Bektaş et al., 2012).
Antimicrobial Studies
- Asundaria, Patel, Mehta, and Patel (2010) synthesized derivatives of this compound and evaluated their antibacterial and antifungal activities, showing potential in treating bacterial and fungal infections (Asundaria, Patel, Mehta, & Patel, 2010).
Preparation for Medicinal Applications
- Belanger (1978) reported on the preparation of acidic metabolites of timolol using 3-chloro-4-(4-morpholinyl)-1,2,5-thiadiazol, suggesting a role in creating active pharmaceutical ingredients (Belanger, 1978).
Synthesis and Medicinal Chemistry
- Pevzner, Maadadi, and Petrov (2015) studied the synthesis of compounds including this compound derivatives, suggesting their potential in developing novel therapeutic agents (Pevzner, Maadadi, & Petrov, 2015).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . The precautionary statements include P271 (use only outdoors or in a well-ventilated area), P261 (avoid breathing dust/fume/gas/mist/vapors/spray), and P280 (wear protective gloves/protective clothing/eye protection/face protection) .
Properties
IUPAC Name |
(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl) 2-chloroacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN3O3S/c9-5-6(13)15-8-7(10-16-11-8)12-1-3-14-4-2-12/h1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTJSHZDMNOSEFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NSN=C2OC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClN3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90650391 | |
Record name | 4-(Morpholin-4-yl)-1,2,5-thiadiazol-3-yl chloroacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90650391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
914637-95-9, 110638-01-2 | |
Record name | 4-(4-Morpholinyl)-1,2,5-thiadiazol-3-yl 2-chloroacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=914637-95-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Morpholin-4-yl)-1,2,5-thiadiazol-3-yl chloroacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90650391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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